Cas no 2228502-97-2 (2-1-(4-methylpyrimidin-5-yl)cyclobutylacetic acid)

• Product Name: 2-1-(4-methylpyrimidin-5-yl)cyclobutylacetic acid
• CAS No: 2228502-97-2
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5810713
• PubChem ID: 165682460
• Update Time: 2025-10-29

2-1-(4-methylpyrimidin-5-yl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-methylpyrimidin-5-yl)cyclobutylacetic acid
• EN300-1751740
• 2-[1-(4-methylpyrimidin-5-yl)cyclobutyl]acetic acid
• 2228502-97-2

• Inchi： 1S/C11H14N2O2/c1-8-9(6-12-7-13-8)11(3-2-4-11)5-10(14)15/h6-7H,2-5H2,1H3,(H,14,15)
• InChI Key： JOTJZLDMQBAQDT-UHFFFAOYSA-N
• SMILES： OC(CC1(C2=CN=CN=C2C)CCC1)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.1Ų

Additional information on 2-1-(4-methylpyrimidin-5-yl)cyclobutylacetic acid

Comprehensive Guide to 2-(1-(4-Methylpyrimidin-5-yl)cyclobutyl)acetic acid (CAS No. 2228502-97-2): Properties, Applications, and Market Insights

2-(1-(4-Methylpyrimidin-5-yl)cyclobutyl)acetic acid (CAS No. 2228502-97-2) is a specialized organic compound with a unique molecular structure that combines a cyclobutyl ring and a 4-methylpyrimidine moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for drug discovery and small molecule synthesis. Its carboxylic acid functional group enhances its reactivity, making it valuable for derivatization and conjugation reactions.

The growing interest in heterocyclic compounds like 2-(1-(4-Methylpyrimidin-5-yl)cyclobutyl)acetic acid is driven by their applications in medicinal chemistry. Researchers are exploring its role in designing kinase inhibitors and enzyme modulators, particularly for targeting metabolic and inflammatory pathways. Recent studies highlight its potential in developing treatments for chronic diseases, aligning with the global focus on precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, CAS No. 2228502-97-2 offers versatility due to its balanced lipophilicity and hydrogen-bonding capacity. These properties make it suitable for optimizing drug-like properties in lead compounds. The 4-methylpyrimidine segment contributes to π-stacking interactions, while the cyclobutyl ring introduces conformational constraints, both critical for molecular recognition in biological systems.

The commercial availability of 2-(1-(4-Methylpyrimidin-5-yl)cyclobutyl)acetic acid has expanded due to demand from contract research organizations (CROs) and pharmaceutical innovators. Suppliers now offer this compound in various purity grades (≥95% to ≥98%), with customized packaging for high-throughput screening applications. Market analysts note its increasing use in fragment-based drug design, where its moderate size (MW: 206.24 g/mol) aligns with optimal ligand efficiency metrics.

Environmental and safety profiles of CAS 2228502-97-2 comply with standard laboratory handling protocols. While not classified as hazardous under GHS criteria, proper chemical hygiene practices are recommended when handling this fine chemical. Storage typically requires protection from moisture at 2-8°C, with stability data supporting long-term preservation under inert atmospheres.

Emerging applications for this compound include its use in proteolysis targeting chimeras (PROTACs) development, a hot topic in targeted protein degradation therapies. Its bifunctional linker potential makes it valuable for constructing E3 ligase binders, addressing a key challenge in undruggable target research. This aligns with current trends in cancer immunotherapy and neurodegenerative disease research.

For researchers sourcing 2-(1-(4-Methylpyrimidin-5-yl)cyclobutyl)acetic acid, quality verification through HPLC, NMR, and mass spectrometry is advised. Leading manufacturers provide comprehensive analytical certificates (CoA) with batch-specific data. The compound's structure-activity relationship (SAR) studies benefit from its well-characterized physicochemical properties, including a calculated LogP of ~1.2 and moderate aqueous solubility.

Future directions for CAS 2228502-97-2 include exploration in bioconjugation techniques and peptide mimetics development. Its compatibility with click chemistry reactions positions it as valuable for chemical biology tool development. As the pharmaceutical industry shifts toward next-generation therapeutics, this compound's role in covalent inhibitor design and allosteric modulator discovery continues to evolve.

From an intellectual property perspective, several patents reference derivatives of 2-(1-(4-Methylpyrimidin-5-yl)cyclobutyl)acetic acid, particularly in kinase inhibitor claims. This underscores its importance in drug discovery pipelines and justifies ongoing structure optimization efforts. The compound's scaffold hopping potential makes it attractive for bioisostere development across multiple target classes.

For laboratories incorporating 2228502-97-2 into their workflows, proper waste disposal procedures should follow institutional guidelines for organic acids. While not classified as persistent bioaccumulative toxic (PBT) substance, responsible green chemistry practices are recommended during scale-up processes. The compound's environmental fate data suggests ready biodegradability under aerobic conditions.